1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[(2-chlorophenyl)methyl]urea
• InChI: InChI=1S/C14H12Cl2N2O/c15-11-5-3-6-12(8-11)18-14(19)17-9-10-4-1-2-7-13(10)16/h1-8H,9H2,(H2,17,18,19)
• InChI Key: AWFYEFHABXTDMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)NC2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O
• Molecular Weight: 295.2 g/mol
• CAS No.: 379701-44-7

Description

1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea is a diarylurea derivative characterized by two substituted phenyl rings linked via a urea moiety. The 3-chlorophenyl group and the 2-chlorobenzyl group contribute to its distinct electronic and steric properties, making it a candidate for structure-activity relationship (SAR) studies in medicinal and agrochemical research.

Biological Activity

1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article explores its synthesis, biological evaluation, and mechanisms of action, drawing from diverse research findings and case studies.

Synthesis of 1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea

The synthesis of this compound typically involves the reaction of appropriate aryl isocyanates with amines or substituted phenols. The urea moiety is crucial for its biological activity, particularly in targeting various pathways in cancer and other diseases.

Biological Activity Overview

The biological activity of 1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea is primarily characterized by its antiproliferative effects against several cancer cell lines. The following table summarizes key findings related to its biological activity:

Cell Line	IC50 (µM)	Effect	Reference
A549 (Lung)	2.39 ± 0.10	Significant antiproliferative effect
HCT116 (Colon)	3.90 ± 0.33	Comparable to positive control
MCF-7 (Breast)	Not specified	Antiproliferative activity noted
U87 MG (Glioblastoma)	Not specified	Inhibitory effects observed

The mechanism by which 1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea exerts its biological effects involves several pathways:

• Inhibition of PI3K/mTOR Pathway : Some studies indicate that compounds with similar structures inhibit the PI3K/mTOR pathway, which is critical in cancer cell proliferation and survival .
• BRAF Inhibition : Molecular docking studies suggest that the compound may interact with BRAF protein, forming hydrogen bonds that inhibit its activity, which is a common target in various cancers .

Case Studies

Several studies have evaluated the efficacy of related compounds in clinical settings:

• Anticancer Activity : A study demonstrated that derivatives similar to 1-(3-Chlorophenyl)-3-[(2-chlorophenyl)methyl]urea showed potent anticancer properties, with IC50 values comparable to established treatments like sorafenib .
• Toxicity Assessment : Acute oral toxicity tests revealed that modifications to the urea structure could significantly reduce toxicity while maintaining efficacy against cancer cell lines .

Comparison with Similar Compounds

Key Observations:

Chlorine Substitution : Meta- and ortho-chloro groups (as in the target compound) enhance lipophilicity and membrane permeability compared to para-substituted analogs .

Electron-Withdrawing Groups: Trifluoromethyl (CF₃) and nitro (NO₂) substituents increase metabolic stability but may reduce solubility .

Heterocyclic Additions : Thiazole or morpholine moieties (e.g., ) improve target specificity, likely by interacting with enzyme active sites.